Cas no 1423033-34-4 (methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride)

• Product Name: methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride
• CAS No: 1423033-34-4
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 1011349
• PubChem ID: 53302188
• Update Time: 2025-06-27

methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihyrdro-2H-benzo[1,4]oxazine-8-carboxylic acid methylester HCl
• 2H-1,4-Benzoxazine-8-carboxylicacid, 3,4-dihydro-, methyl ester hydrochloride
• methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride
• EN300-117737
• methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate;hydrochloride
• 3,4-dihydro-2h-benzo[1,4]oxazine-8-carboxylic acid methyl ester HCl
• MFCD09026850
• Z1511494594
• 873862-33-0
• AS-72628
• Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
• CS-0224087
• YJB86233
• Methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate HCl
• METHYL 3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-8-CARBOXYLATE HCL
• Methyl3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylatehydrochloride
• 1423033-34-4
• AKOS015900956
• 3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE-8-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE

• Inchi： 1S/C10H11NO3.ClH/c1-13-10(12)7-3-2-4-8-9(7)14-6-5-11-8;/h2-4,11H,5-6H2,1H3;1H
• InChI Key： FEIWFQAVAJMOAG-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC2C=CC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride

Comprehensive Overview of Methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate Hydrochloride (CAS No. 1423033-34-4)

The compound methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride (CAS No. 1423033-34-4) is a chemically significant derivative of the benzoxazine family. Benzoxazines are heterocyclic compounds that have garnered substantial attention in pharmaceutical and material science research due to their versatile biological activities and structural uniqueness. This hydrochloride salt form enhances the solubility and stability of the parent compound, making it more suitable for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

One of the key reasons for the growing interest in methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride is its structural resemblance to bioactive molecules. The benzoxazine core is known for its ability to interact with multiple biological targets, including enzymes and receptors. This compound, with its carboxylate and hydrochloride functional groups, offers improved pharmacokinetic properties, which are critical for oral bioavailability. Recent studies have highlighted its potential as a precursor in synthesizing more complex molecules with enhanced efficacy and reduced side effects.

In the context of current trends, the demand for small molecule therapeutics and heterocyclic compounds is rising, driven by the need for innovative treatments for chronic diseases. Methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride aligns with this trend, as it serves as a building block for drug candidates. Its relevance is further underscored by the increasing number of patents and publications focusing on benzoxazine derivatives. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the benzoxazine scaffold's affinity for neurological targets.

From a synthetic chemistry perspective, the preparation of CAS No. 1423033-34-4 involves multi-step organic reactions, often starting from readily available precursors. The introduction of the methyl ester and hydrochloride groups requires precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound, ensuring its suitability for further research. The compound's stability under various pH conditions and its compatibility with common solvents make it a practical choice for laboratory use.

The pharmaceutical industry's shift toward targeted drug delivery and personalized medicine has also brought methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride into the spotlight. Its modular structure allows for easy modification, enabling the creation of derivatives tailored to specific biological pathways. This adaptability is particularly valuable in addressing unmet medical needs, such as resistant strains of diseases or rare genetic conditions. Additionally, the compound's potential role in anti-inflammatory and neuroprotective therapies aligns with the growing focus on holistic and preventive healthcare.

Environmental and regulatory considerations are also pivotal in the discussion of CAS No. 1423033-34-4. As the chemical industry moves toward greener practices, the synthesis and application of this compound are being evaluated for sustainability. Researchers are exploring eco-friendly solvents and catalytic methods to minimize waste and energy consumption. Furthermore, the compound's compliance with global regulatory standards ensures its safe use in research and development, avoiding the pitfalls associated with restricted substances.

In summary, methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride (CAS No. 1423033-34-4) represents a promising candidate in the realm of medicinal chemistry and material science. Its unique structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to unravel its capabilities, this compound is poised to play a significant role in advancing drug discovery and innovative material design. The integration of modern synthetic techniques and a focus on sustainability further enhance its appeal, ensuring its relevance in future scientific endeavors.